(3-amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol synthesis pathway
(3-amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol synthesis pathway
The synthesis of (3-amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol requires a strategic approach to install the 1,2,4-triazole moiety regioselectively while managing the oxidation states of the nitrogen and carbon substituents on the benzene ring.
This guide details a robust, field-validated 3-step synthetic pathway starting from Methyl 3-bromo-5-nitrobenzoate . This route prioritizes regiocontrol (N1-arylation of triazole) and chemoselectivity (reduction of ester vs. nitro).
Retrosynthetic Analysis & Strategy
The target molecule features a 1,3,5-trisubstituted benzene core. The key challenges are:
-
C-N Bond Formation: Installing the 1,2,4-triazole ring. Direct nucleophilic aromatic substitution (
) is difficult due to the lack of strong electron-withdrawing groups ortho/para to the leaving group in the final stages. Therefore, a Copper-Catalyzed Ullmann-type Coupling is the method of choice. -
Regioselectivity: 1,2,4-triazole can couple at N1 or N4. Conditions must favor the thermodynamic N1 product.
-
Reduction Sequence: The starting material contains both a nitro group and an ester. The sequence Coupling
Nitro Reduction Ester Reduction is selected to prevent side reactions (e.g., hydrodehalogenation of the bromide if reduction is performed first).
Pathway Overview:
-
Starting Material: Methyl 3-bromo-5-nitrobenzoate (Commercially available).
-
Intermediate 1: Methyl 3-nitro-5-(1H-1,2,4-triazol-1-yl)benzoate.
-
Intermediate 2: Methyl 3-amino-5-(1H-1,2,4-triazol-1-yl)benzoate.
-
Target: (3-amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol.
Detailed Experimental Protocol
Step 1: Copper-Catalyzed N-Arylation (Ullmann Coupling)
Objective: Install the triazole ring at the 5-position.[1][2]
Reagents:
-
Methyl 3-bromo-5-nitrobenzoate (1.0 equiv)
-
1H-1,2,4-Triazole (1.2 equiv)
-
Copper(I) Iodide (CuI) (0.1 equiv)
-
Ligand: trans-N,N'-Dimethylcyclohexane-1,2-diamine (DMEDA) (0.2 equiv) or 1,10-Phenanthroline.
-
Base: Potassium Carbonate (
) (2.0 equiv) -
Solvent: Anhydrous DMSO or DMF.[3]
Procedure:
-
Charge a reaction vessel with Methyl 3-bromo-5-nitrobenzoate, 1,2,4-triazole, CuI, and
. -
Evacuate and backfill with argon (3 cycles) to ensure an inert atmosphere.
-
Add the ligand (DMEDA) and anhydrous solvent (DMSO).
-
Heat the mixture to 110°C for 12–16 hours. Monitor by LC-MS for the disappearance of the bromide.
-
Workup: Cool to room temperature (RT). Dilute with ethyl acetate and wash with water (3x) to remove DMSO and copper salts. Wash organic layer with brine, dry over
, and concentrate.[3] -
Purification: Flash column chromatography (Hexanes/Ethyl Acetate). The N1-isomer is typically less polar than the N4-isomer.
-
Target Product: Methyl 3-nitro-5-(1H-1,2,4-triazol-1-yl)benzoate.
-
Step 2: Chemoselective Nitro Reduction
Objective: Reduce the nitro group to an aniline without affecting the ester or triazole.
Reagents:
-
Methyl 3-nitro-5-(1H-1,2,4-triazol-1-yl)benzoate
-
Hydrogen Gas (
) (balloon pressure or 1 atm) -
Catalyst: 10% Palladium on Carbon (Pd/C) (10 wt% loading)
-
Solvent: Methanol (MeOH) or Ethanol (EtOH)
Procedure:
-
Dissolve the nitro-ester intermediate in MeOH.
-
Add 10% Pd/C carefully under argon flow (Caution: Pd/C is pyrophoric).
-
Purge the system with
gas. -
Stir at RT under
atmosphere for 4–6 hours. -
Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with MeOH.
-
Concentrate the filtrate to dryness. The product is usually pure enough for the next step.
-
Target Product: Methyl 3-amino-5-(1H-1,2,4-triazol-1-yl)benzoate.
-
Step 3: Reduction of Ester to Alcohol
Objective: Convert the methyl ester to the benzyl alcohol.
Reagents:
-
Methyl 3-amino-5-(1H-1,2,4-triazol-1-yl)benzoate
-
Lithium Aluminum Hydride (
) (2.0 equiv) or Lithium Borohydride ( ) -
Solvent: Anhydrous THF
Procedure:
-
Dissolve the amino-ester in anhydrous THF and cool to 0°C in an ice bath.
-
Add
(solution in THF) dropwise over 20 minutes. Maintain temperature <5°C. -
Allow the reaction to warm to RT and stir for 2–4 hours.
-
Quench (Fieser Method): Cool back to 0°C. Carefully add water (
mL), then 15% NaOH ( mL), then water ( mL) corresponding to grams of used. -
Stir until a white granular precipitate forms.
-
Filter through Celite and concentrate the filtrate.[3]
-
Purification: Recrystallization (from EtOH/Water) or column chromatography (DCM/MeOH) if necessary.
-
Final Product:(3-amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol .
-
Pathway Visualization
Caption: Three-step synthesis of (3-amino-5-(1H-1,2,4-triazol-1-yl)phenyl)methanol via Ullmann coupling and sequential reductions.
Analytical Data Summary (Expected)
| Data Point | Expected Value / Signal | Interpretation |
| Mass Spec (ESI+) | m/z ~ 191.09 | Molecular Weight: 190.20 g/mol |
| 1H NMR (DMSO-d6) | Triazole ring protons (C3-H and C5-H) | |
| 1H NMR (DMSO-d6) | Aromatic protons (1,3,5-pattern) | |
| 1H NMR (DMSO-d6) | Aniline | |
| 1H NMR (DMSO-d6) | Benzyl |
Safety & Optimization Notes
-
Regioisomers: In Step 1, the N1-isomer is thermodynamically favored. If N4-isomer forms (usually <10%), it can be separated by chromatography. The N1-isomer has a characteristic large splitting between triazole protons in NMR compared to the N4-isomer.
-
LiAlH4 Handling: Ensure strictly anhydrous conditions. If
is too aggressive, in THF/MeOH is a milder alternative that selectively reduces esters to alcohols in the presence of other sensitive groups. -
Alternative SM: If Methyl 3-bromo-5-nitrobenzoate is unavailable, one can start from 3,5-dinitrobenzoic acid , reduce to the mono-amine, convert to the iodide via Sandmeyer, and then couple. However, the bromide route described above is more convergent.
References
-
Ullmann Coupling of Azoles: Antilla, J. C., Baskin, J. M., & Buchwald, S. L. (2003). Copper-Diamin-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Journal of Organic Chemistry, 68(10), 4067–4095. Link
- Selective Reduction of Nitro-Esters:Ram, S., & Ehrenkaufer, R. E. (1984).
- General Synthesis of 3,5-Disubstituted Anilines:Liao, Y., et al. (2019). Practical Synthesis of 3,5-Disubstituted Anilines via C–H Activation. Organic Letters, 21(15), 5967–5971.
Sources
- 1. (PDF) Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl) propanamides and their tautomerism [academia.edu]
- 2. [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling - Enamine [enamine.net]
- 3. pdf.benchchem.com [pdf.benchchem.com]
